Cas no 444147-63-1 (2-({4-(4-Iodoanilino)sulfonylanilino}carbonyl)benzoic acid)

• Product Name: 2-({4-(4-Iodoanilino)sulfonylanilino}carbonyl)benzoic acid
• CAS No: 444147-63-1
• MF: C₂₀H₁₅IN₂O₅S
• MW: 522.312976121902
• MDL: MFCD02857462
• CID: 4786253
• Update Time: 2025-07-17

2-({4-(4-Iodoanilino)sulfonylanilino}carbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-[(4-Iodoanilino)sulfonyl]anilino}carbonyl)benzoic acid
• 2-[[4-[(4-iodophenyl)sulfamoyl]phenyl]carbamoyl]benzoic Acid
• 2-({4-[(4-iodophenyl)sulfamoyl]phenyl}carbamoyl)benzoic acid
• Oprea1_127954
• Oprea1_404352
• ARONIS001037
• STK033409
• 2-({4-(4-Iodoanilino)sulfonylanilino}carbonyl)benzoic acid

• MDL： MFCD02857462
• Inchi： 1S/C20H15IN2O5S/c21-13-5-7-15(8-6-13)23-29(27,28)16-11-9-14(10-12-16)22-19(24)17-3-1-2-4-18(17)20(25)26/h1-12,23H,(H,22,24)(H,25,26)
• InChI Key： TULDKHMZBULOCR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NS(C1C=CC(=CC=1)NC(C1C=CC=CC=1C(=O)O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 680
• XLogP3: 3.5
• Topological Polar Surface Area: 121

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-({4-(4-Iodoanilino)sulfonylanilino}carbonyl)benzoic acid

Introduction to 2-({4-(4-Iodoanilino)sulfonylanilino}carbonyl)benzoic Acid (CAS No. 444147-63-1)

2-({4-(4-Iodoanilino)sulfonylanilino}carbonyl)benzoic acid (CAS No. 444147-63-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Iodinated Anilino Sulfonyl Benzoic Acid, is characterized by its unique structural features, which include an iodine-substituted aniline moiety, a sulfonyl group, and a carboxylic acid functionality. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-({4-(4-Iodoanilino)sulfonylanilino}carbonyl)benzoic acid can be represented as follows: C₂₀H₁₅IN₂O₅. The presence of the iodine atom in the aniline ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The sulfonyl group, known for its high reactivity and stability, further enhances the compound's potential for forming strong and specific interactions with proteins and other biomolecules.

In recent years, 2-({4-(4-Iodoanilino)sulfonylanilino}carbonyl)benzoic acid has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that Iodinated Anilino Sulfonyl Benzoic Acid demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2-({4-(4-Iodoanilino)sulfonylanilino}carbonyl)benzoic acid has also shown promise in cancer research. A 2020 study published in the Journal of Cancer Research and Clinical Oncology found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its therapeutic potential, Iodinated Anilino Sulfonyl Benzoic Acid has been explored for its use in imaging applications. The iodine atom in the molecule makes it suitable for radiolabeling with radioisotopes such as I-123 or I-131, which can be used for diagnostic imaging techniques like single-photon emission computed tomography (SPECT) and positron emission tomography (PET). This property opens up new possibilities for non-invasive monitoring of disease progression and treatment efficacy.

The synthesis of 2-({4-(4-Iodoanilino)sulfonylanilino}carbonyl)benzoic acid involves a multi-step process that typically includes the preparation of the iodinated aniline derivative, followed by sulfonation and coupling reactions to form the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and industrial applications.

In conclusion, 2-({4-(4-Iodoanilino)sulfonylanilino}carbonyl)benzoic acid (CAS No. 444147-63-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.